Cas no 101772-33-2 (Benzamide,4-(hexyloxy)-)
Benzamide,4-(hexyloxy)- structure
Product Name:Benzamide,4-(hexyloxy)-
CAS No:101772-33-2
MF:C13H19NO2
MW:221.29546380043
CID:124742
PubChem ID:517772
Update Time:2025-04-18
Benzamide,4-(hexyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide,4-(hexyloxy)-
- 4-hexoxybenzamide
- 4-HEXYLOXYBENZAMIDE
- 4-Hexyloxy-benzoesaeure-amid
- 4-hexyloxy-benzoic acid amide
- 4-N-HEXYLOXYBENZAMIDE
- 101772-33-2
- DTXSID70333716
- AKOS003475635
- SCHEMBL3952371
- Benzamide,p-(n-hexyloxy)-
-
- Inchi: 1S/C13H19NO2/c1-2-3-4-5-10-16-12-8-6-11(7-9-12)13(14)15/h6-9H,2-5,10H2,1H3,(H2,14,15)
- InChI Key: NXOVDGSWSADBOP-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C(N)=O)=CC=1)CCCCCC
Computed Properties
- Exact Mass: 221.14200
- Monoisotopic Mass: 221.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 52.3Ų
Experimental Properties
- PSA: 52.32000
- LogP: 3.44490
Benzamide,4-(hexyloxy)- Related Literature
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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